Cas no 1038292-92-0 (methyl 3-amino-2-(4-hydroxyphenyl)methylpropanoate)

• Product Name: methyl 3-amino-2-(4-hydroxyphenyl)methylpropanoate
• CAS No: 1038292-92-0
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5166320
• PubChem ID: 43148214
• Update Time: 2025-11-01

methyl 3-amino-2-(4-hydroxyphenyl)methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, α-(aminomethyl)-4-hydroxy-, methyl ester
• methyl 3-amino-2-(4-hydroxyphenyl)methylpropanoate

• Inchi： 1S/C11H15NO3/c1-15-11(14)9(7-12)6-8-2-4-10(13)5-3-8/h2-5,9,13H,6-7,12H2,1H3
• InChI Key： MTLUTDBQXYYAFZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(O)=CC=1)C(CN)C(=O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-amino-2-(4-hydroxyphenyl)methylpropanoate

Comprehensive Overview of Methyl 3-amino-2-(4-hydroxyphenyl)methylpropanoate (CAS No. 1038292-92-0)

Methyl 3-amino-2-(4-hydroxyphenyl)methylpropanoate (CAS No. 1038292-92-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, characterized by its 4-hydroxyphenyl and amino functional groups, exhibits unique properties that make it valuable in drug synthesis and metabolic studies. Its molecular structure, combining a methyl propanoate backbone with a hydroxyphenyl substituent, offers versatility in applications ranging from peptide modification to enzyme inhibition studies.

In recent years, the demand for methyl 3-amino-2-(4-hydroxyphenyl)methylpropanoate has surged due to its potential role in developing targeted therapies and biocatalysts. Researchers are particularly interested in its ability to act as a building block for small-molecule drugs, especially in oncology and neurology. The compound's CAS No. 1038292-92-0 is frequently searched in academic databases, reflecting its growing relevance in preclinical studies and high-throughput screening.

One of the most discussed topics surrounding methyl 3-amino-2-(4-hydroxyphenyl)methylpropanoate is its synthetic accessibility and scalability. With the rise of green chemistry principles, scientists are exploring eco-friendly routes to synthesize this compound, minimizing waste and energy consumption. Questions like "How to optimize the yield of methyl 3-amino-2-(4-hydroxyphenyl)methylpropanoate?" or "What are the alternative solvents for its production?" are trending in AI-driven research platforms, highlighting the intersection of sustainability and pharmaceutical innovation.

The compound's 4-hydroxyphenyl moiety also makes it a candidate for antioxidant and anti-inflammatory applications. Recent studies suggest its derivatives could modulate oxidative stress pathways, a hot topic in aging research and chronic disease management. This aligns with the public's growing interest in natural-derived therapeutics and preventive medicine, as evidenced by search queries such as "hydroxyphenyl compounds in skincare" or "amino esters for neuroprotection."

From a technical perspective, methyl 3-amino-2-(4-hydroxyphenyl)methylpropanoate requires careful handling due to its reactive amino group and ester functionality. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for purity assessment, a point often emphasized in QA/QC forums. Its CAS No. 1038292-92-0 serves as a critical identifier in patent literature and regulatory submissions, underscoring its commercial and scientific importance.

In conclusion, methyl 3-amino-2-(4-hydroxyphenyl)methylpropanoate represents a convergence of cutting-edge science and practical applications. Whether as a pharmaceutical intermediate or a research tool, its multifaceted role continues to inspire innovation across disciplines. As search trends evolve, this compound remains a focal point for discussions on drug discovery, sustainable synthesis, and biomedical breakthroughs.